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Compound of Interest

Compound Name: Pyrolan

Cat. No.: B1678540 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Pyrolan, a carbamate insecticide. Adherence to these protocols is

critical for minimizing risk and ensuring the integrity of your research.

Pyrolan, a reversible cholinesterase inhibitor, demands careful handling due to its toxic

properties.[1][2] Inhalation, ingestion, or skin contact can lead to adverse health effects.[1]

Understanding its chemical and physical properties is the first step toward safe laboratory

practices.

Key Properties of Pyrolan
A thorough understanding of a substance's properties is fundamental to its safe handling. The

following table summarizes the key quantitative data for Pyrolan.
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Property Value Source

CAS Registry Number 87-47-8

Molecular Formula C13H15N3O2

Molecular Weight 245.31 g/mol [2]

Melting Point 122°F (50°C) [2]

Boiling Point 320 to 324°F at 0.2 mmHg

Solubility Soluble in water

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity

(LC50)
Data not available

Personal Protective Equipment (PPE): Your First Line of
Defense
Due to the hazards associated with Pyrolan, a comprehensive PPE strategy is non-negotiable.

The following table outlines the recommended PPE for various laboratory activities involving

this compound.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and Preparing Solutions

- Full-face respirator or a half-face respirator

with chemical safety goggles and a face shield-

Chemical-resistant gloves (e.g., nitrile rubber,

not leather or fabric)- Chemical-resistant suit or

lab coat- Closed-toe shoes

Handling Solutions

- Half-face respirator with appropriate

cartridges- Chemical safety goggles- Chemical-

resistant gloves- Lab coat- Closed-toe shoes

Cleaning Spills

- Full-face respirator with appropriate cartridges-

Chemical-resistant suit- Heavy-duty chemical-

resistant gloves- Chemical-resistant boots

Waste Disposal

- Half-face respirator with appropriate

cartridges- Chemical safety goggles- Chemical-

resistant gloves- Lab coat- Closed-toe shoes

Operational Plan: From Handling to Disposal
A systematic approach to handling and disposal is crucial for minimizing exposure and

environmental contamination. The following workflow provides a step-by-step guide for working

with Pyrolan.
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Pyrolan Handling and Disposal Workflow

Preparation

Handling

Cleanup and Decontamination

Disposal

Review Safety Data Sheet

Don Appropriate PPE

Proceed with caution

Prepare Work Area in Ventilated Hood

Weigh and Transfer Pyrolan

Prepare Solution

Conduct Experiment

Decontaminate Glassware and Equipment

Clean Work Area

Doff and Decontaminate PPE

Segregate Hazardous Waste

Label Waste Container

Store Waste in Designated Area

Dispose via Certified Hazardous Waste Vendor

Click to download full resolution via product page

Pyrolan Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678540?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: A Note on Due Diligence
Detailed experimental protocols involving Pyrolan are not readily available in public literature.

Researchers must develop their own protocols based on the specific requirements of their

study, while strictly adhering to the safety guidelines outlined in this document and any

institutional policies.

Decontamination and Disposal: A Critical Final Step
Proper decontamination of all equipment and work surfaces is essential to prevent cross-

contamination and accidental exposure.

Decontamination Procedure:

Gross Decontamination: Remove gross contamination from equipment using a disposable

towel.

Wash: Wash all glassware and equipment with a suitable laboratory detergent and hot water.

Rinse: Rinse thoroughly with water.

Final Rinse: Perform a final rinse with an appropriate solvent if necessary, ensuring the

solvent is also disposed of as hazardous waste.

Dry: Allow all equipment to air dry completely in a well-ventilated area.

Personal Protective Equipment Decontamination: Reusable PPE, such as respirators and face

shields, must be decontaminated according to the manufacturer's instructions. Disposable

items should be discarded as hazardous waste. Contaminated clothing should be handled with

gloves and washed separately from other laundry using hot water and detergent.

Disposal Plan: All waste generated from handling Pyrolan, including contaminated PPE, empty

containers, and experimental waste, must be treated as hazardous waste.

Segregation: Collect all Pyrolan waste in a dedicated, clearly labeled, and leak-proof

container.
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Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Pyrolan," and the associated hazards (e.g., "Toxic").

Storage: Store the waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a certified hazardous waste disposal vendor. Never

dispose of Pyrolan or its waste down the drain or in regular trash.

Logical Relationships in PPE Selection
The selection of appropriate PPE is a critical decision-making process based on the specific

task and the associated risks. The following diagram illustrates the logical relationship for

selecting the correct level of protection when working with Pyrolan.

PPE Selection Logic for Handling Pyrolan

Identify Handling Task

Weighing Solid Pyrolan Handling Dilute Solution Spill Cleanup

Medium-Level PPE:
- Half-face respirator

- Safety goggles & face shield
- Chemical-resistant gloves

- Lab coat

High risk of aerosol generation

Standard PPE:
- Safety glasses
- Nitrile gloves

- Lab coat

Low risk of splashing

High-Level PPE:
- Full-face respirator

- Chemical suit
- Heavy-duty gloves

High risk of exposure
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PPE Selection Logic for Pyrolan

By implementing these safety and logistical measures, researchers can confidently and

responsibly conduct their work with Pyrolan, ensuring the well-being of themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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